Cas no 440330-60-9 (N-cycloheptyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide)

• Product Name: N-cycloheptyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide
• CAS No: 440330-60-9
• MF: C₂₂H₂₄N₄O₂
• MW: 376.451564788818
• CID: 6094116
• PubChem ID: 23793849
• Update Time: 2023-12-13

N-cycloheptyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide
• N-cycloheptyl-4-((4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl)benzamide
• Benzamide, N-cycloheptyl-4-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]-
• Oprea1_261470
• N-cycloheptyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide
• 440330-60-9
• AKOS025280954
• F0916-6768

• Inchi： 1S/C22H24N4O2/c27-21(23-18-7-3-1-2-4-8-18)17-13-11-16(12-14-17)15-26-22(28)19-9-5-6-10-20(19)24-25-26/h5-6,9-14,18H,1-4,7-8,15H2,(H,23,27)
• InChI Key： GDEWFMMTSKFQGS-UHFFFAOYSA-N
• SMILES： C(NC1CCCCCC1)(=O)C1=CC=C(CN2C(=O)C3=CC=CC=C3N=N2)C=C1

Computed Properties

• Exact Mass: 376.18992602g/mol
• Monoisotopic Mass: 376.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 14.47±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines